Cas no 473795-37-8 (1-Azabicyclo[3.2.1]octan-3-onehydrochloride)

• Product Name: 1-Azabicyclo[3.2.1]octan-3-onehydrochloride
• CAS No: 473795-37-8
• MF: C₇H₁₂ClNO
• MW: 161.629281044006
• CID: 2644991
• PubChem ID: 22243219
• Update Time: 2025-06-09

1-Azabicyclo[3.2.1]octan-3-onehydrochloride Chemical and Physical Properties

Names and Identifiers

• CHEMBL5178804
• EN300-7668470
• 1-azabicyclo[3.2.1]octan-3-one hydrochloride
• YXBQZBXTBLRJKZ-UHFFFAOYSA-N
• 473795-37-8
• 1-azabicyclo[3.2.1]octan-3-onehydrochloride
• (SR)-1-azabicyclo[3.2.1]octan-3-one hydrochloride
• SCHEMBL842899
• 1-Azabicyclo[3.2.1]octan-3-onehydrochloride

• Inchi： 1S/C7H11NO.ClH/c9-7-3-6-1-2-8(4-6)5-7;/h6H,1-5H2;1H
• InChI Key： YXBQZBXTBLRJKZ-UHFFFAOYSA-N
• SMILES： Cl.O=C1CN2CCC(C1)C2

Computed Properties

• Exact Mass: 161.0607417Da
• Monoisotopic Mass: 161.0607417Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-Azabicyclo[3.2.1]octan-3-onehydrochloride

Recent Advances in the Study of 1-Azabicyclo[3.2.1]octan-3-one Hydrochloride (CAS: 473795-37-8)

1-Azabicyclo[3.2.1]octan-3-one hydrochloride (CAS: 473795-37-8) is a bicyclic organic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel central nervous system (CNS) agents and antimicrobial compounds. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

A recent study published in the Journal of Medicinal Chemistry highlighted the efficient synthesis of 1-Azabicyclo[3.2.1]octan-3-one hydrochloride using a modified Pictet-Spengler reaction. The researchers optimized the reaction conditions to achieve a high yield (85%) and purity (>98%), which is critical for its use in pharmaceutical applications. The study also demonstrated the compound's stability under various pH conditions, making it a viable candidate for further derivatization and drug development.

In another groundbreaking study, researchers investigated the antimicrobial properties of derivatives of 1-Azabicyclo[3.2.1]octan-3-one hydrochloride. The results, published in Bioorganic & Medicinal Chemistry Letters, revealed that certain derivatives exhibited potent activity against multidrug-resistant bacterial strains, including Staphylococcus aureus and Escherichia coli. The study proposed a mechanism of action involving the inhibition of bacterial cell wall synthesis, suggesting its potential as a scaffold for developing new antibiotics.

Furthermore, the compound's role in CNS drug discovery has been explored in a recent preclinical study. Researchers found that 1-Azabicyclo[3.2.1]octan-3-one hydrochloride derivatives displayed significant affinity for serotonin and dopamine receptors, indicating potential applications in treating neurological disorders such as depression and Parkinson's disease. The study, published in Neuropharmacology, emphasized the need for further in vivo studies to validate these findings.

In conclusion, 1-Azabicyclo[3.2.1]octan-3-one hydrochloride (CAS: 473795-37-8) continues to be a promising compound in chemical biology and medicinal chemistry. Its versatile applications in antimicrobial and CNS drug development, coupled with advancements in synthetic methodologies, underscore its potential as a valuable tool for researchers. Future studies should focus on optimizing its pharmacokinetic properties and exploring its therapeutic efficacy in clinical settings.